Cas no 42760-51-0 (1,2-Benzenedicarboxylic acid, 4-methyl-3-nitro-)
42760-51-0 structure
Product Name:1,2-Benzenedicarboxylic acid, 4-methyl-3-nitro-
CAS No:42760-51-0
MF:C9H7NO6
MW:225.154982805252
CID:323923
PubChem ID:14898497
Update Time:2025-04-19
1,2-Benzenedicarboxylic acid, 4-methyl-3-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzenedicarboxylic acid, 4-methyl-3-nitro-
- 4-methyl-3-nitrophthalic acid
- 3-nitro-4-methylphthalic acid
- SCHEMBL2598196
- 4-Methyl-3-nitrobenzene-1,2-dicarboxylic acid
- 42760-51-0
- DTXSID20565126
-
- Inchi: 1S/C9H7NO6/c1-4-2-3-5(8(11)12)6(9(13)14)7(4)10(15)16/h2-3H,1H3,(H,11,12)(H,13,14)
- InChI Key: FHGYVAFCOQSODD-UHFFFAOYSA-N
- SMILES: OC(C1=C(C(=O)O)C=CC(C)=C1[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 225.02733694g/mol
- Monoisotopic Mass: 225.02733694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 323
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 120Ų
1,2-Benzenedicarboxylic acid, 4-methyl-3-nitro- Related Literature
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
42760-51-0 (1,2-Benzenedicarboxylic acid, 4-methyl-3-nitro-) Related Products
- 610-36-6(4-Amino-2-nitrobenzoic acid)
- 3113-71-1(3-Methyl-4-nitrobenzoic acid)
- 3113-72-2(5-Methyl-2-nitrobenzoic acid)
- 96-98-0(4-Methyl-3-nitrobenzoic acid)
- 13506-76-8(2-methyl-6-nitro-benzoic acid)
- 603-11-2(3-Nitrophthalic acid)
- 610-29-7(2-nitrobenzene-1,4-dicarboxylic acid)
- 13280-60-9(5-Amino-2-nitrobenzoic acid)
- 1975-50-4(2-Methyl-3-nitrobenzoic acid)
- 552-16-9(2-Nitrobenzoic acid)
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